Cas no 869116-45-0 (5-Amino-1H-pyrrole-2-carboxylic acid)
869116-45-0 structure
Product Name:5-Amino-1H-pyrrole-2-carboxylic acid
CAS No:869116-45-0
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD13193464
CID:1025449
PubChem ID:22026020
Update Time:2025-04-20
5-Amino-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-1H-pyrrole-2-carboxylic acid
- SB63998
- DTXSID80621712
- 869116-45-0
- E86076
- EN300-208904
- CS-0197463
- SCHEMBL5171513
- 5-Amino-1H-pyrrole-2-carboxylicacid
- DB-349810
-
- MDL: MFCD13193464
- Inchi: 1S/C5H6N2O2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,6H2,(H,8,9)
- InChI Key: RXAHTXGBWNYBQI-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(N)N1)=O
Computed Properties
- Exact Mass: 126.042927438g/mol
- Monoisotopic Mass: 126.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 79.1Ų
Experimental Properties
- Boiling Point: 470.486℃/760mmHg
5-Amino-1H-pyrrole-2-carboxylic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197166-1g |
5-amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 95% | 1g |
$879 | 2021-08-05 | |
| Alichem | A109007087-1g |
5-Amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 95% | 1g |
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| Chemenu | CM197166-250mg |
5-amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM197166-1g |
5-amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 95% | 1g |
$*** | 2023-05-29 | |
| Ambeed | A1475354-50mg |
5-Amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 95% | 50mg |
$280.0 | 2025-04-16 | |
| Ambeed | A1475354-100mg |
5-Amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 95% | 100mg |
$419.0 | 2025-04-16 | |
| Ambeed | A1475354-250mg |
5-Amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 85% | 250mg |
$410.00 | 2022-02-28 | |
| Ambeed | A1475354-1g |
5-Amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 85% | 1g |
$1257.0 | 2024-04-17 | |
| eNovation Chemicals LLC | Y1103884-1g |
5-amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 95% | 1g |
$1250 | 2024-07-24 | |
| Enamine | EN300-208904-0.05g |
5-amino-1H-pyrrole-2-carboxylic acid |
869116-45-0 | 0.05g |
$563.0 | 2023-09-16 |
5-Amino-1H-pyrrole-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:869116-45-0)5-Amino-1H-pyrrole-2-carboxylic acid
Order Number:A1058600
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:49
Price ($):1131.0
Email:sales@amadischem.com
5-Amino-1H-pyrrole-2-carboxylic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:869116-45-0)5-Amino-1H-pyrrole-2-carboxylic acid
Purity:99%
Quantity:1g
Price ($):1131.0